A Technical Guide to PROTAC BTK Degrader-2: Structure, Synthesis, and Mechanism of Action
A Technical Guide to PROTAC BTK Degrader-2: Structure, Synthesis, and Mechanism of Action
This in-depth technical guide provides a comprehensive overview of the chemical structure, synthesis, and biological activity of PROTAC BTK Degrader-2. The content herein is intended for researchers, scientists, and drug development professionals engaged in the fields of targeted protein degradation and kinase inhibitor development.
Chemical Structure and Properties
PROTAC BTK Degrader-2, also referred to as compound 10 in the foundational study by Zorba et al., is a heterobifunctional molecule designed to induce the degradation of Bruton's tyrosine kinase (BTK).[1][2] It consists of three key components: a ligand that binds to BTK, a linker moiety, and a ligand that recruits the Cereblon (CRBN) E3 ubiquitin ligase.[3][4]
The chemical structure is represented by the following SMILES string:
O=C(N1C--INVALID-LINK--C=C4F)C=C3)C(C(N)=O)=C2N)CCC1)OCCOCCOCCOCCOCCOCCNC5=CC=CC(C(N6C(CC7)C(NC7=O)=O)=O)=C5C6=O[2]
A 2D representation of the chemical structure is provided below:
(Image of the 2D chemical structure of PROTAC BTK Degrader-2 would be placed here if image generation were supported)
Synthesis of PROTAC BTK Degrader-2
The synthesis of PROTAC BTK Degrader-2 involves a modular approach, where the BTK-binding moiety, the E3 ligase ligand, and the polyethylene (B3416737) glycol (PEG) linker are synthesized separately and then coupled. The detailed synthetic scheme can be found in the supporting information of the primary literature. A generalized overview of the synthetic strategy is as follows:
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Synthesis of the BTK Ligand: The BTK-binding component is a derivative of a known BTK inhibitor, modified with an attachment point for the linker.
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Synthesis of the E3 Ligase Ligand: The Cereblon-binding moiety is typically derived from thalidomide (B1683933) or its analogs, also functionalized for linker conjugation.
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Linker Synthesis: A polyethylene glycol (PEG) linker of a specific length is prepared with reactive ends to facilitate coupling with the BTK and E3 ligase ligands.
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Coupling and Purification: The BTK ligand, linker, and E3 ligase ligand are coupled in a stepwise manner using standard amide bond formation or other suitable conjugation chemistries. The final product is then purified using techniques such as high-performance liquid chromatography (HPLC).
Mechanism of Action
PROTAC BTK Degrader-2 operates through the Proteolysis Targeting Chimera (PROTAC) mechanism to induce the degradation of BTK.[3][4] This process can be summarized in the following steps:
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Ternary Complex Formation: The PROTAC molecule simultaneously binds to BTK and the CRBN E3 ubiquitin ligase, forming a ternary complex.[3][4][5]
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Ubiquitination: The formation of this ternary complex brings BTK into close proximity with the E3 ligase machinery. This allows for the transfer of ubiquitin molecules from an E2 ubiquitin-conjugating enzyme to lysine (B10760008) residues on the surface of BTK.
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Proteasomal Degradation: The poly-ubiquitinated BTK is then recognized by the 26S proteasome, which unfolds and degrades the protein into smaller peptides.[3][4]
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Catalytic Cycle: After inducing degradation, the PROTAC molecule is released and can bind to another BTK protein, initiating another round of degradation. This catalytic nature allows for potent degradation at sub-stoichiometric concentrations.[3][4]
Quantitative Data
The following tables summarize the key quantitative data for PROTAC BTK Degrader-2 from the study by Zorba et al. (2018).
Table 1: In Vitro Degradation of BTK in Ramos Cells
| Compound | DC50 (nM) | Dmax (%) |
| PROTAC BTK Degrader-2 | 4 | >95 |
DC50: Concentration required for 50% degradation of the target protein. Dmax: Maximum percentage of degradation observed.
Table 2: Binding Affinities
| Compound | BTK Binding (Kd, nM) | CRBN Binding (Kd, nM) |
| PROTAC BTK Degrader-2 | 1.7 | 1800 |
Kd: Dissociation constant, a measure of binding affinity.
Experimental Protocols
Detailed experimental protocols are essential for the replication and validation of scientific findings. The following are summaries of the key experimental methodologies used in the characterization of PROTAC BTK Degrader-2.
Cell Culture
Ramos cells (a human Burkitt's lymphoma cell line) were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells were maintained in a humidified incubator at 37°C with 5% CO2.
Western Blotting for BTK Degradation
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Ramos cells were seeded in 6-well plates at a density of 1 x 10^6 cells/mL.
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Cells were treated with varying concentrations of PROTAC BTK Degrader-2 or DMSO (vehicle control) for 24 hours.
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After treatment, cells were harvested, washed with ice-cold phosphate-buffered saline (PBS), and lysed in RIPA buffer containing protease and phosphatase inhibitors.
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Protein concentration in the lysates was determined using a BCA protein assay.
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Equal amounts of protein (20-30 µg) were separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane.
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The membrane was blocked with 5% non-fat milk in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.
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The membrane was then incubated with a primary antibody against BTK overnight at 4°C. A primary antibody against a housekeeping protein (e.g., GAPDH or β-actin) was used as a loading control.
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After washing with TBST, the membrane was incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.
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The protein bands were visualized using an enhanced chemiluminescence (ECL) detection reagent and imaged.
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Densitometry analysis was performed to quantify the relative BTK protein levels.
Binding Affinity Assays
Binding affinities of PROTAC BTK Degrader-2 to BTK and CRBN were determined using biophysical methods such as Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC).
Generalized SPR Protocol:
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Recombinant BTK or CRBN protein was immobilized on a sensor chip.
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A series of concentrations of PROTAC BTK Degrader-2 were flowed over the chip surface.
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The association and dissociation of the compound were monitored in real-time by measuring changes in the refractive index at the chip surface.
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The resulting sensorgrams were fitted to a 1:1 binding model to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd).
BTK Signaling Pathway
BTK is a critical non-receptor tyrosine kinase in the B-cell receptor (BCR) signaling pathway, which is essential for B-cell development, differentiation, and survival.[6][7] Dysregulation of the BCR/BTK pathway is implicated in various B-cell malignancies.
By inducing the degradation of BTK, PROTAC BTK Degrader-2 effectively shuts down this signaling pathway, leading to the inhibition of B-cell proliferation and survival, which is a promising therapeutic strategy for B-cell malignancies.
References
- 1. Delineating the role of cooperativity in the design of potent PROTACs for BTK - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. medchemexpress.com [medchemexpress.com]
- 3. [PDF] Delineating the role of cooperativity in the design of potent PROTACs for BTK | Semantic Scholar [semanticscholar.org]
- 4. Design, Synthesis and Biological Evaluation of Proteolysis Targeting Chimeras (PROTACs) as a BTK Degraders with Improved Pharmacokinetic Properties - PMC [pmc.ncbi.nlm.nih.gov]
- 5. pnas.org [pnas.org]
- 6. researchgate.net [researchgate.net]
- 7. researchgate.net [researchgate.net]
